![molecular formula C22H38Cl2FeN2 B1496993 1,1'-Bis[3-(trimethylammonio)propyl]ferrocene dichloride CAS No. 2093414-16-3](/img/structure/B1496993.png)
1,1'-Bis[3-(trimethylammonio)propyl]ferrocene dichloride
Overview
Description
1,1’-Bis[3-(trimethylammonio)propyl]ferrocene dichloride, also known as BTMAP-Fc, is an organometallic compound with the molecular formula C22H38Cl2FeN2 and a molecular weight of 457.31 . It is a ferrocene-based compound with two trimethylammonio groups, which are linked through a propyl chain.
Molecular Structure Analysis
The molecular structure of 1,1’-Bis[3-(trimethylammonio)propyl]ferrocene dichloride consists of a ferrocene core with two trimethylammonio groups attached via propyl chains . The exact 3D conformer or 2D structure is not provided in the search results.Physical And Chemical Properties Analysis
1,1’-Bis[3-(trimethylammonio)propyl]ferrocene dichloride is a solid at 20°C and should be stored under inert gas due to its hygroscopic nature . It has a molecular weight of 457.3 g/mol .Scientific Research Applications
Chemical Industry
It is available as a white to brown powder or crystal .
Energy Storage
“1,1’-Bis[3-(trimethylammonio)propyl]ferrocene dichloride” is used in the field of alternative energy . It is particularly used in the development of redox-flow batteries (RFBs), which are promising electrochemical energy storage devices .
Redox-Flow Batteries
In the context of redox-flow batteries, this compound is used as a catholyte . Catholytes are solutions that contain the cathode material for these batteries .
Aqueous Redox-Flow Batteries
This compound is used in the development of aqueous redox-flow batteries . These batteries use aqueous electrolytes, which have several advantages over nonaqueous ones, such as low fabrication cost, nontoxicity, safety, and environmental benignity .
Iron-Based Catholytes
“1,1’-Bis[3-(trimethylammonio)propyl]ferrocene dichloride” is used in the development of iron-based catholytes for aqueous redox-flow batteries . Iron-based catholytes have a wide range of redox potentials and solubility in water, providing a wide range of cell performance .
Molecular Design
The molecular design of this compound, such as ligand functionalization, counter ion mixing, and asymmetrization, allows for rationally improving solubility, redox potential, and energy density .
Safety and Hazards
Future Directions
1,1’-Bis[3-(trimethylammonio)propyl]ferrocene dichloride has potential applications in the field of energy storage, particularly in neutral pH aqueous organic–organometallic redox flow batteries . Its high cycling stability and capacity retention make it a promising material for future research and development .
Mechanism of Action
Target of Action
It is known that this compound is used in the field of materials science, specifically in the development of battery materials .
Mode of Action
It is known that the compound has a high solubility, which could influence its interaction with its targets .
Biochemical Pathways
The compound is primarily used in materials science rather than biochemistry, which may explain the lack of information on its biochemical interactions .
Result of Action
It is known that the compound is used in the development of battery materials, suggesting that its effects may be more relevant in a materials science context rather than a biological one .
Action Environment
The action of 1,1’-Bis[3-(trimethylammonio)propyl]ferrocene dichloride can be influenced by environmental factors. For instance, the compound has been noted to have a high solubility , which could be affected by the pH and ionic strength of the surrounding environment. Additionally, the compound is stored under inert gas to prevent moisture absorption , indicating that its stability and efficacy could be influenced by humidity and exposure to oxygen .
properties
IUPAC Name |
3-cyclopenta-1,4-dien-1-ylpropyl(trimethyl)azanium;iron(2+);dichloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C11H19N.2ClH.Fe/c2*1-12(2,3)10-6-9-11-7-4-5-8-11;;;/h2*4-5,7-8H,6,9-10H2,1-3H3;2*1H;/q;;;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJOZKECBRJESSW-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(C)CCCC1=C[CH-]C=C1.C[N+](C)(C)CCCC1=C[CH-]C=C1.[Cl-].[Cl-].[Fe+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H38Cl2FeN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1'-Bis[3-(trimethylammonio)propyl]ferrocene dichloride | |
CAS RN |
2093414-16-3 |
Source
|
| Record name | 1,1'-Bis[3-(trimethylammonio)propyl]ferrocene Dichloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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